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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the

monoazo dye, C.I. Disperse Blue 85. While specific quantitative solubility data for Disperse
Blue 85 in organic solvents is not readily available in published literature, this document

synthesizes general principles of disperse and azo dye solubility, outlines detailed experimental

protocols for its determination, and presents a logical workflow for these procedures.

Core Concepts: Understanding the Solubility of
Disperse Dyes
Disperse dyes, including Disperse Blue 85, are non-ionic colorants with inherently low water

solubility.[1][2] Their molecular structure, typically featuring polar functional groups like nitro (-

NO2) and cyano (-CN) but lacking water-solubilizing groups, dictates their affinity for

hydrophobic fibers such as polyester.[3] The solubility of these dyes in organic solvents is a

critical parameter influencing their application in dyeing processes, ink formulations, and

various research contexts.

Disperse Blue 85 (CAS No. 12222-83-2) is a single azo class dye with the molecular formula

C₁₈H₁₄ClN₅O₅ and a molecular weight of 415.79.[4] It presents as a dark blue powder and is

known to be insoluble in water.[4] The solubility of azo dyes in organic solvents is largely

dependent on the polarity of the solvent. Generally, they exhibit better solubility in polar organic

solvents.
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Illustrative Solubility Profile of Disperse Blue 85
In the absence of specific quantitative data for Disperse Blue 85, the following table provides

an illustrative qualitative solubility profile based on the general behavior of similar disperse and

azo dyes in common organic solvents. These are estimations and should be experimentally

verified for any specific application.

Organic Solvent Chemical Formula
General Solubility Trend for

Azo/Disperse Dyes

Acetone C₃H₆O Generally Soluble

Ethanol C₂H₅OH Generally Soluble

Methanol CH₃OH Generally Soluble

Dimethylformamide (DMF) C₃H₇NO Often exhibits good solubility

Chloroform CHCl₃
Variable, may be slightly

soluble

Toluene C₇H₈
Generally sparingly soluble to

insoluble

n-Hexane C₆H₁₄ Generally Insoluble

Benzene C₆H₆
Generally slightly soluble to

insoluble

Note: This table is intended for illustrative purposes only. Actual solubility values must be

determined experimentally.

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of Disperse Blue 85 requires robust and well-defined

experimental protocols. The following section details the widely applicable UV-Visible

spectrophotometry method.

Methodology: UV-Visible Spectrophotometry
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This method leverages the Beer-Lambert Law, which establishes a linear relationship between

the absorbance of a solution and the concentration of the absorbing species.

Principle: A calibration curve is generated using standard solutions of Disperse Blue 85 at

known concentrations. The absorbance of a saturated solution is then measured, and its

concentration (solubility) is determined by interpolation from the calibration curve.

Materials and Equipment:

Disperse Blue 85 (analytical standard)

Organic solvents (analytical or HPLC grade)

UV-Visible Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Syringe filters (0.45 µm, solvent-compatible)

Cuvettes (quartz or glass, appropriate for the solvent)

Detailed Procedure:

Preparation of Standard Solutions:

Accurately weigh a precise amount of Disperse Blue 85 and dissolve it in the chosen

organic solvent to create a stock solution of a known concentration (e.g., 100 mg/L).

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations (e.g., 50, 25, 12.5, 6.25 mg/L).

Determination of Maximum Absorbance Wavelength (λmax):
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Using one of the standard solutions, scan the UV-Visible spectrum over a relevant

wavelength range to identify the λmax, the wavelength at which the dye exhibits maximum

absorbance. All subsequent absorbance measurements should be performed at this

wavelength.

Generation of the Calibration Curve:

Measure the absorbance of each standard solution at the determined λmax, using the

pure organic solvent as a blank.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1.0 indicates a good linear fit.

Preparation of a Saturated Solution:

Add an excess amount of Disperse Blue 85 to a known volume of the organic solvent in a

sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure that equilibrium is reached.

After agitation, allow the solution to stand undisturbed for a period to allow the excess,

undissolved solid to settle.

Measurement of Saturated Solution Absorbance:

Carefully withdraw a sample of the supernatant using a syringe.

Filter the sample through a 0.45 µm syringe filter to remove any undissolved particles.

Dilute the filtered saturated solution with a known volume of the solvent to bring the

absorbance into the linear range of the calibration curve. The dilution factor must be

accurately recorded.

Measure the absorbance of the diluted saturated solution at the λmax.
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Calculation of Solubility:

Use the equation from the calibration curve to calculate the concentration of the diluted

saturated solution.

Multiply this concentration by the dilution factor to determine the concentration of the

saturated solution. This value represents the solubility of Disperse Blue 85 in the specific

solvent at the given temperature.

Visualizing the Experimental Workflow
The logical steps involved in the experimental determination of dye solubility using UV-Visible

spectrophotometry can be visualized as follows:

Prepare Standard Solutions of Disperse Blue 85

Determine λmax

Measure Absorbance of Standards

Generate Calibration Curve

Calculate Solubility

Prepare Saturated Solution

Filter and Dilute Saturated Solution

Measure Absorbance of Diluted Saturated Solution

Click to download full resolution via product page

Workflow for Solubility Determination
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Conclusion
While a comprehensive, publicly available dataset on the quantitative solubility of Disperse
Blue 85 in various organic solvents is currently lacking, this guide provides a foundational

understanding for researchers and professionals. The general principles of disperse dye

solubility, coupled with the detailed experimental protocol for its determination via UV-Visible

spectrophotometry, offer a robust framework for undertaking such investigations. The provided

workflow diagram further clarifies the logical steps involved in this essential analytical

procedure. It is imperative that for any critical application, the solubility of Disperse Blue 85 is

determined experimentally using the methodologies outlined herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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